Cas no 101096-72-4 (4-Benzylphenylacetonitrile)

• Product Name: 4-Benzylphenylacetonitrile
• CAS No: 101096-72-4
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• MDL: MFCD00060310
• CID: 91217
• PubChem ID: 597531
• Update Time: 2025-06-11

4-Benzylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Benzylphenylacetonitrile
• 4-Benzylbenzyl cyanide
• 2-(4-benzylphenyl)acetonitrile
• AKOS015839222
• CS-0216094
• (4-benzylphenyl)acetonitrile
• EN300-333270
• SCHEMBL625190
• Benzeneacetonitrile, 4-(phenylmethyl)-
• BEA09672
• Benzeneacetonitrile,4-(phenylmethyl)-
• 101096-72-4
• DTXSID20344514
• FT-0617673
• MFCD00060310
• 4-benzyl-l-cyanomethylbenzene
• F0001-0058

• MDL： MFCD00060310
• Inchi： 1S/C15H13N/c16-11-10-13-6-8-15(9-7-13)12-14-4-2-1-3-5-14/h1-9H,10,12H2
• InChI Key： RNZDBGKQDKFAPR-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC(=CC=1)CC1C=CC=CC=1
• BRN： 3258509

Computed Properties

• Exact Mass: 207.10500
• Monoisotopic Mass: 207.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: solid
• Density: 1.062
• Melting Point: 34-36°C
• Boiling Point: 145-150°C 0,05mm
• Flash Point: 145-150°C/0.05m
• Refractive Index: 1.581
• PSA: 23.79000
• LogP: 3.34348
• Solubility: Insoluble in water

4-Benzylphenylacetonitrile Security Information

• Hazardous Material transportation number：3276
• Hazard Category Code： 22
• Safety Instruction： S36/37
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-Benzylphenylacetonitrile

Recent Advances in the Study of 4-Benzylphenylacetonitrile (CAS: 101096-72-4)

4-Benzylphenylacetonitrile (CAS: 101096-72-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most notable advancements in the study of 4-Benzylphenylacetonitrile is its role in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the construction of indole and quinoline derivatives, which are known for their diverse pharmacological properties. The researchers employed a multi-step synthetic route, starting with 4-Benzylphenylacetonitrile, to yield compounds with promising anti-inflammatory and anticancer activities.

In addition to its synthetic applications, 4-Benzylphenylacetonitrile has been investigated for its direct biological effects. A recent in vitro study revealed that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting its potential as a modulator of drug metabolism. These findings, published in the European Journal of Pharmaceutical Sciences, could have implications for the design of drug-drug interaction studies and the optimization of therapeutic regimens.

Another area of active research involves the structural modification of 4-Benzylphenylacetonitrile to enhance its bioactivity. A team of researchers from the University of Tokyo reported the development of a series of analogs with improved selectivity towards specific molecular targets. Their work, detailed in a 2024 Bioorganic & Medicinal Chemistry Letters article, highlights the compound's versatility as a scaffold for medicinal chemistry.

From a safety and toxicological perspective, recent studies have also examined the environmental fate and potential risks associated with 4-Benzylphenylacetonitrile. A 2023 Environmental Science and Technology paper investigated its biodegradation pathways and ecotoxicological profile, providing valuable data for risk assessment in pharmaceutical manufacturing processes.

Looking ahead, the research community continues to explore new applications for 4-Benzylphenylacetonitrile. Current investigations include its potential use in the development of fluorescent probes for cellular imaging and as a building block for materials with unique photophysical properties. These diverse applications underscore the compound's importance in both pharmaceutical and materials science research.

In conclusion, 4-Benzylphenylacetonitrile (CAS: 101096-72-4) remains a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its synthetic utility, biological activities, and potential applications. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the development of new therapeutic agents and functional materials.